Cas no 447462-87-5 (2-Fluoro-3-methoxyphenol)

• Product Name: 2-Fluoro-3-methoxyphenol
• CAS No: 447462-87-5
• MF: C₇H₇FO₂
• MW: 142.127685785294
• MDL: MFCD11110186
• CID: 828935
• PubChem ID: 40151763
• Update Time: 2025-06-12

2-Fluoro-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxyphenol
• 2-fluoranyl-3-methoxy-phenol
• 2-FLUORO-3-HYDROXYANISOLE
• 2-fluoro-3-methoxy-phenol
• BS-28666
• MB09318
• 447462-87-5
• XSA46287
• MFCD11110186
• 3RBB584YC7
• HRZRWOBHACTFLF-UHFFFAOYSA-N
• SCHEMBL16368
• SY068736
• AKOS006306921
• CS-0150324
• UNII-3RBB584YC7
• DTXSID70653906
• EN300-256726
• Phenol, 2-fluoro-3-methoxy-
• DB-050677

• MDL： MFCD11110186
• Inchi： 1S/C7H7FO2/c1-10-6-4-2-3-5(9)7(6)8/h2-4,9H,1H3
• InChI Key： HRZRWOBHACTFLF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC)O

Computed Properties

• Exact Mass: 142.04300
• Monoisotopic Mass: 142.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 222.0±20.0 ºC (760 Torr),
• Flash Point: 110.2±18.3 ºC,
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 29.46000
• LogP: 1.53990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Fluoro-3-methoxyphenol

Recent Advances in the Study of 2-Fluoro-3-methoxyphenol (CAS: 447462-87-5) in Chemical Biology and Pharmaceutical Research

2-Fluoro-3-methoxyphenol (CAS: 447462-87-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This phenolic derivative, characterized by the presence of a fluorine atom and a methoxy group, exhibits remarkable chemical reactivity and biological activity. Recent studies have explored its role as a building block in the synthesis of novel bioactive compounds, as well as its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and characterization of 2-Fluoro-3-methoxyphenol. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structural integrity. Additionally, computational chemistry approaches, such as density functional theory (DFT) calculations, have provided insights into its electronic properties and reactivity, further aiding in the design of derivatives with enhanced biological activity.

In the context of biological activity, 2-Fluoro-3-methoxyphenol has demonstrated promising results in preliminary pharmacological studies. Its fluorinated phenolic structure has been linked to antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of oxidative stress-related diseases. Recent in vitro studies have shown that this compound can scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting a dual mechanism of action. Furthermore, its ability to modulate enzyme activity, particularly those involved in metabolic pathways, has opened new avenues for its use in metabolic disorder therapeutics.

The compound's role in drug discovery has also been a focal point of recent research. Its structural motif has been incorporated into larger pharmacophores to enhance the binding affinity and selectivity of drug candidates. For instance, derivatives of 2-Fluoro-3-methoxyphenol have been synthesized and evaluated as potential inhibitors of key enzymes in cancer and infectious diseases. These studies have revealed structure-activity relationships (SAR) that are invaluable for the rational design of next-generation therapeutics. The compound's versatility as a synthetic intermediate further underscores its importance in medicinal chemistry.

Despite these advancements, challenges remain in the development of 2-Fluoro-3-methoxyphenol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on optimizing the pharmacokinetic properties of this compound and its derivatives, employing strategies such as prodrug design and formulation optimization. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, 2-Fluoro-3-methoxyphenol (CAS: 447462-87-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique chemical properties and diverse biological activities make it a valuable tool for drug discovery. Ongoing research is likely to uncover new applications and refine its therapeutic potential, paving the way for innovative treatments in various disease areas. This brief underscores the importance of continued investment in the study of this compound and its derivatives to fully realize their benefits in medicine.